Cas no 2470439-51-9 (3-amino-1-cyclopropyl-1,2-dihydropyridin-2-one hydrochloride)

• Product Name: 3-amino-1-cyclopropyl-1,2-dihydropyridin-2-one hydrochloride
• CAS No: 2470439-51-9
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• MDL: MFCD32711266
• CID: 5670573
• PubChem ID: 155819940
• Update Time: 2025-11-02

3-amino-1-cyclopropyl-1,2-dihydropyridin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-cyclopropyl-1,2-dihydropyridin-2-one hydrochloride
• 2470439-51-9
• EN300-27103879
• 3-Amino-1-cyclopropylpyridin-2-one;hydrochloride
• 2(1H)-Pyridinone, 3-amino-1-cyclopropyl-, hydrochloride (1:1)

• MDL： MFCD32711266
• Inchi： 1S/C8H10N2O.ClH/c9-7-2-1-5-10(8(7)11)6-3-4-6;/h1-2,5-6H,3-4,9H2;1H
• InChI Key： WFOCRXJYMZBASI-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=CC=CN1C1CC1)N

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-cyclopropyl-1,2-dihydropyridin-2-one hydrochloride

Recent Advances in the Study of 3-amino-1-cyclopropyl-1,2-dihydropyridin-2-one hydrochloride (CAS: 2470439-51-9)

In recent years, the compound 3-amino-1-cyclopropyl-1,2-dihydropyridin-2-one hydrochloride (CAS: 2470439-51-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and dihydropyridinone moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. The following sections provide an overview of the latest research findings, methodologies, and implications associated with this compound.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 3-amino-1-cyclopropyl-1,2-dihydropyridin-2-one hydrochloride as a potential inhibitor of cyclin-dependent kinases (CDKs). The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to assess its inhibitory activity against CDK2 and CDK4. The results demonstrated a significant reduction in kinase activity, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for cancer therapy.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the antimicrobial properties of 3-amino-1-cyclopropyl-1,2-dihydropyridin-2-one hydrochloride. The research team conducted a series of microbiological assays against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound exhibited potent bactericidal activity, particularly against MRSA, with a minimum inhibitory concentration (MIC) of 2 µg/mL. These findings highlight its potential as a scaffold for developing new antibiotics to combat resistant bacterial strains.

In addition to its therapeutic applications, recent advancements in the structural modification of 3-amino-1-cyclopropyl-1,2-dihydropyridin-2-one hydrochloride have been reported. A study in ACS Omega (2023) utilized computational chemistry and molecular docking to predict the binding affinity of various derivatives to target proteins. The results indicated that introducing electron-withdrawing groups at specific positions could enhance the compound's stability and bioavailability, paving the way for future drug design efforts.

Despite these promising developments, challenges remain in the clinical translation of 3-amino-1-cyclopropyl-1,2-dihydropyridin-2-one hydrochloride. Issues such as pharmacokinetics, toxicity profiles, and scalable synthesis need to be addressed in subsequent studies. Nevertheless, the compound's versatility and efficacy in preclinical models underscore its potential as a valuable asset in the pharmaceutical pipeline.

In conclusion, the latest research on 3-amino-1-cyclopropyl-1,2-dihydropyridin-2-one hydrochloride (CAS: 2470439-51-9) demonstrates its multifaceted applications in drug discovery and development. From kinase inhibition to antimicrobial activity, this compound continues to inspire innovative approaches in chemical biology. Future studies should focus on optimizing its pharmacological properties and advancing it through clinical trials to realize its full therapeutic potential.